Cas no 1000577-44-5 (2-Amino-5-bromo-3-iodobenzonitrile)

2-Amino-5-bromo-3-iodobenzonitrile is a halogenated aromatic compound featuring both bromine and iodine substituents, along with an amino and nitrile functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple reactive sites allows for selective functionalization, enabling cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. The compound's unique substitution pattern also facilitates the development of complex heterocyclic frameworks, making it valuable for medicinal chemistry and material science investigations.
2-Amino-5-bromo-3-iodobenzonitrile structure
1000577-44-5 structure
Product Name:2-Amino-5-bromo-3-iodobenzonitrile
CAS No:1000577-44-5
MF:C7H4BrIN2
MW:322.928532600403
MDL:MFCD09800801
CID:3157518
PubChem ID:26598317
Update Time:2025-06-07

2-Amino-5-bromo-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-bromo-3-iodobenzonitrile
    • CS-0340025
    • AT31426
    • AKOS027385732
    • MFCD09800801
    • FS-5063
    • 1000577-44-5
    • MDL: MFCD09800801
    • Inchi: 1S/C7H4BrIN2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2H,11H2
    • InChI Key: WAAPUHOUXZSDPT-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C#N)=C1N)Br

Computed Properties

  • Exact Mass: 321.86026Da
  • Monoisotopic Mass: 321.86026Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.8Ų

2-Amino-5-bromo-3-iodobenzonitrile Pricemore >>

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